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Compound of Interest

Compound Name: Ethyl 2,4-dioxopentanoate

Cat. No.: B051134

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 2,4-dioxopentanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2,4-dioxopentanoate, also known as ethyl acetopyruvate, is a key organic intermediate
with significant applications in chemical synthesis. Its bifunctional nature, characterized by the
presence of two ketone and one ester group, makes it a versatile precursor for the synthesis of
a variety of heterocyclic compounds, some of which exhibit notable pharmacological activities.
This document provides a comprehensive overview of the physicochemical properties of Ethyl
2,4-dioxopentanoate, detailed experimental protocols for its synthesis, and a visual
representation of its synthetic workflow and role as a chemical building block.

Physicochemical Properties

The fundamental physicochemical properties of Ethyl 2,4-dioxopentanoate are summarized in
the table below. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Property Value

CAS Number 615-79-2[1]

Molecular Formula C7H1004[2][3][4][5]

Molecular Weight 158.15 g/mol [2][4]

Appearance Liquid[3][5]

Color Clear yellow[5]

Melting Point 16-18 °C[1][5]

Boiling Point 101-103 °C at 12 mmHg[1][5]

Density 1.12 g/mL[1] - 1.126 g/mL at 25 °C[5]

Refractive Index 1.4730 at 20 °C[1][5]

Solubility Soluble in alcohol and ether; insoluble in
water[5]

pKa 6.86 + 0.46 (Predicted)[5]

InChl Key OYQVQWIASIXXRT-UHFFFAOYSA-N[2][3]

SMILES CCOC(=0)C(=0)CC(C)=0[1][2]

Synthesis of Ethyl 2,4-dioxopentanoate

Ethyl 2,4-dioxopentanoate is commonly synthesized via a Claisen condensation reaction
between diethyl oxalate and acetone, using a base such as sodium ethoxide.[4]

Experimental Protocol: Claisen Condensation

This protocol details the synthesis of Ethyl 2,4-dioxopentanoate from diethyl oxalate and
acetone.[4]

Materials:

e Sodium ethoxide (30.0 g, 0.45 mol)
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Anhydrous ethanol (300 mL)
Acetone (14.7 g, 0.3 mol)

Diethyl oxalate (46.7 g, 0.32 mol)
Ice-salt bath

Hydrochloric acid (1 mol/L)

Ethyl acetate (EA)

Anhydrous Sodium Sulfate (Na2S0a4)
Ice water

Procedure:

Sodium ethoxide is added to 300 mL of anhydrous ethanol in a reaction vessel and stirred to
ensure even mixing.

The vessel is placed in an ice-salt bath to cool the solution.

A mixture of acetone and diethyl oxalate is added dropwise to the sodium ethoxide-ethanol
solution. The reaction temperature is maintained below -5 °C throughout the addition.

The reaction mixture is stirred for 3 hours at a temperature below -5 °C.
After the reaction is complete, the mixture is poured into ice water.

The pH of the aqueous solution is adjusted to approximately 4 using 1 mol/L hydrochloric
acid.

The aqueous phase is extracted with ethyl acetate.

The combined organic layers are washed twice with 150 mL of water and subsequently dried
over anhydrous Naz2SOa.
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e The solution is filtered, and the solvent is removed under reduced pressure to yield the
product as a yellow liquid.

This procedure typically results in a high yield (approximately 94%) and purity (96%) of Ethyl
2,4-dioxopentanoate, which can often be used in subsequent reactions without further
purification.[4]

Visualized Workflows and Applications

The following diagrams, generated using Graphviz, illustrate the synthesis workflow and the
role of Ethyl 2,4-dioxopentanoate as a synthetic intermediate.

Synthesis Workflow

The diagram below outlines the key steps in the synthesis of Ethyl 2,4-dioxopentanoate via
Claisen condensation.
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Synthesis workflow for Ethyl 2,4-dioxopentanoate.
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Role as a Synthetic Intermediate

Ethyl 2,4-dioxopentanoate serves as a valuable building block in organic synthesis,
particularly for forming heterocyclic systems. Its utility is highlighted in its use as a precursor for

pharmacologically relevant molecules.
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Role of Ethyl 2,4-dioxopentanoate as a chemical intermediate.

Biological Significance and Applications

While Ethyl 2,4-dioxopentanoate itself is primarily recognized as a synthetic intermediate, its
derivatives have garnered interest in the field of drug discovery. For instance, it is a precursor
for sulfonated methylisoxazole.[4] Furthermore, derivatives such as pyrazolo[3,4-b]pyridines,
which can be synthesized from this ketoester, have been investigated for a range of biological
activities, including antiparasitic and kinase inhibitory effects.[6] This underscores the
importance of Ethyl 2,4-dioxopentanoate as a foundational molecule for the development of
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novel therapeutic agents. The reactivity of its dicarbonyl system allows for the construction of
complex molecular architectures, making it a valuable tool for medicinal chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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